Pharmacuetical Components Standards
  • Ac-Atovaquone
    Ac-Atovaquone
    • Cat. No.:
    • B605677
    • CAS No.:
    • 95233-18-4
    • Molecular Formula:
    • C22H19ClO3
    • Molecular Weight:
    • 366.8 g/mol
    Description
    Atovaquone is a naphthoquinone compound having a 4-(4-chlorophenyl)cyclohexyl group at the 2-position and a hydroxy substituent at the 3-position. It has a role as an antimalarial, an antifungal agent, an EC 1.3...
    - +
  • Avacopan
    Avacopan
    • Cat. No.:
    • B605695
    • CAS No.:
    • 1346623-17-3
    • Molecular Formula:
    • C33H35F4N3O2
    • Molecular Weight:
    • 581.6 g/mol
    Description
    Avacopan is a Complement 5a Receptor Antagonist. The mechanism of action of avacopan is as a Complement 5a Receptor Antagonist, and Cytochrome P450 3A4 Inhibitor.
    Avacopan is an orally available, complement factor 5a receptor antagonist that is used to treat adults with severe antineutrophil cytoplasmic autoantibody-associated vasculitis. Avacopan is associated with an appreciable rate of serum aminotransferase elevations during therapy and has been linked to rare instances of clinically apparent liver injury with jaundice.
    AVACOPAN is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 2021 and has 5 approved and 4 investigational indications.
    a C5aR inhibito"> Anti-neutrophil cytoplasmic (auto)antibody (ANCA)-associated vasculitis (AAV) is a rare (estimated incidence of 3 cases per 100,000 per year) form of "pauci-immune" systemic small-vessel vasculitis typified by t...
    - +
  • Avapritinib
    Avapritinib
    • Cat. No.:
    • B605698
    • CAS No.:
    • 1703793-34-3
    • Molecular Formula:
    • C26H27FN10
    • Molecular Weight:
    • 498.6 g/mol
    Description
    Avapritinib, or BLU-285, is a selective tyrosine kinase inhibitor of KIT and platelet derived growth factor receptor alpha indicated for the treatment of unresectable, metastatic gastrointestinal stromal tumors ...
    - +
  • Fostamatinib
    Fostamatinib
    • Cat. No.:
    • B613848
    • CAS No.:
    • 901119-35-5
    • Molecular Formula:
    • C23H26FN6O9P
    • Molecular Weight:
    • 580.5 g/mol
    Description
    Fostamatinib has been investigated for the treatment and basic science of Rheumatoid Arthritis and Immune Thrombocytopenic Purpura (ITP). It was approved on April 17, 2018, under the trade name Tavalisse for use...
    - +
  • Rolapitant
    Rolapitant
    • Cat. No.:
    • B1662417
    • CAS No.:
    • 552292-08-7
    • Molecular Formula:
    • C25H26F6N2O2
    • Molecular Weight:
    • 500.5 g/mol
    Description
    Rolapitant is an azaspiro compound that is 1,7-diazaspiro[4.5]decan-2-one carrying additional phenyl and 1-{[3,5-bis(trifluoromethyl)phenyl]ethoxy}methyl substituents at position 8. Used (in the form of the hydr...
    - +
  • Diloxanide furoate
    Diloxanide furoate
    • Cat. No.:
    • B1670643
    • CAS No.:
    • 3736-81-0
    • Molecular Formula:
    • C14H11Cl2NO4
    • Molecular Weight:
    • 328.1 g/mol
    Description
    Diloxanide furoate is a carboxylic ester resulting from the formal condensation of the carboxy group of furan-2-carboxylic acid with the hydroxy group of 2,2-dichloro-N-(4-hydroxyphenyl)-N-methylacetamide. It is...
    - +
  • Diltiazem
    Diltiazem
    • Cat. No.:
    • B1670644
    • CAS No.:
    • 42399-41-7
    • Molecular Formula:
    • C22H26N2O4S
    • Molecular Weight:
    • 414.5 g/mol
    Description
    Diltiazem is a 5-[2-(dimethylamino)ethyl]-2-(4-methoxyphenyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl acetate in which both stereocentres have S configuration. A calcium-channel blocker and vasodilator,...
    - +
  • Dimenhydrinate
    Dimenhydrinate
    • Cat. No.:
    • B1670652
    • CAS No.:
    • 523-87-5
    • Molecular Formula:
    • C17H21NO.C7H7ClN4O2
      C24H28ClN5O3
    • Molecular Weight:
    • 470.0 g/mol
    Description
    Dimenhydrinate is a first generation antihistamine that is used for treatment or prevention of motion sickness or symptoms of nausea and dizziness. Dimenhydrinate has not been linked to instances of clinically apparent acute liver injury.
    Dimenhydrinate is an ethanolamine and first-generation histamine antagonist with anti-allergic activity. Dimenhydrinate competitively blocks H1 receptors, thereby preventing the actions of histamine on bronchial smooth muscle, capillaries and gastrointestinal (GI) smooth muscle. This prevents histamine-induced bronchoconstriction, vasodilation, increased capillary permeability, GI smooth muscle spasm.
    DIMENHYDRINATE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1972 and is indicated for allergic disease and has 2 investigational indications.
    A drug combination that contains diphenhydramine and theophylline. It is used for treating VERTIGO, MOTION SICKNESS, and NAUSEA associated with PREGNANCY.
    See also: Diphenhydramine (has active moiety);  Diphenhydramine Hydrochloride (related)."> Dimenhydrinate is a crystalline white powder. (NTP, 1992)
    8-chloro-1,3-dimethyl-7H-purine-2,6-dione 2-(diphenylmethyl)oxy-N,N-dimethylethanamine is a diarylmethane.
    Dimehydrinate was first described in the...
    - +
  • Ramipril
    Ramipril
    • Cat. No.:
    • B1678797
    • CAS No.:
    • 87333-19-5
    • Molecular Formula:
    • C23H32N2O5
    • Molecular Weight:
    • 416.5 g/mol
    Description
    Ramipril is a dipeptide that is the prodrug for ramiprilat, the active metabolite obtained by hydrolysis of the ethyl ester group. An angiotensin-converting enzyme (ACE) inhibitor, used to treat high blood press...
    - +
  • Rasagiline
    Rasagiline
    • Cat. No.:
    • B1678815
    • CAS No.:
    • 136236-51-6
    • Molecular Formula:
    • C12H13N
    • Molecular Weight:
    • 171.24 g/mol
    Description
    Rasagiline is an indane that consists of 1-aminoindane bearing an N-propargyl substituent. A selective, irreversible monoamine oxidase-B inhibitor. It has a role as an EC 1.4.3.4 (monoamine oxidase) inhibitor an...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img